Cas no 1007875-80-0 (trimethylimidazo2,1-b1,3thiazole-5-carboxylic acid)

• Product Name: trimethylimidazo2,1-b1,3thiazole-5-carboxylic acid
• CAS No: 1007875-80-0
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD11886711
• CID: 2151002
• PubChem ID: 39197679
• Update Time: 2025-06-08

trimethylimidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid
• 2,3,6-Trimethylimidazo[2,1-b]thiazole-5-carboxylic acid
• LDJHEQDLBXFQHX-UHFFFAOYSA-N
• trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• 2,3,6-Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• trimethylimidazo2,1-b1,3thiazole-5-carboxylic acid

• MDL： MFCD11886711
• Inchi： 1S/C9H10N2O2S/c1-4-7(8(12)13)11-5(2)6(3)14-9(11)10-4/h1-3H3,(H,12,13)
• InChI Key： LDJHEQDLBXFQHX-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C(C(=O)O)=C(C)N=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Topological Polar Surface Area: 82.8

Additional information on trimethylimidazo2,1-b1,3thiazole-5-carboxylic acid

Professional Introduction to Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic Acid (CAS No. 1007875-80-0)

Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid, identified by the chemical registration number CAS No. 1007875-80-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazothiazole class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and sulfur atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The imidazo[2,1-b][1,3]thiazole moiety is a fused bicyclic system consisting of an imidazole ring connected to a thiazole ring. This structural configuration has been extensively studied for its potential pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a carboxylic acid functional group at the 5-position of the thiazole ring further enhances the compound's reactivity and bioavailability, facilitating its incorporation into various pharmacophores.

In recent years, Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of investigation involves its application as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer progression. Studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against specific isoforms of tyrosine kinases, which are key players in signal transduction pathways associated with tumor growth and metastasis.

Furthermore, the carboxylic acid derivative functionality of Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid has been utilized to develop prodrugs designed for enhanced solubility and targeted delivery. By conjugating this compound with polyethylene glycol (PEG) or other biodegradable polymers, researchers have created formulations that improve oral bioavailability and reduce systemic toxicity. Such advancements are particularly relevant in oncology, where achieving optimal drug delivery is critical for maximizing therapeutic efficacy.

Another emerging application of Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid lies in its role as an intermediate in the synthesis of photoactivatable probes for cellular imaging. The imidazothiazole core can be functionalized to include photochromic or photoreactive groups, enabling researchers to visualize intracellular processes with high precision. These probes are increasingly employed in live-cell imaging studies to investigate dynamic molecular events such as protein-protein interactions and metabolic pathways.

The versatility of Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is further highlighted by its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns. Pharmaceutical companies and academic institutions have leveraged this scaffold to identify novel hits with potential therapeutic applications across multiple disease areas. The compound's ability to modulate key biological targets has positioned it as a promising candidate for further optimization through structure-activity relationship (SAR) studies.

In conclusion,Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 1007875-80-0) represents a structurally intriguing and biologically relevant molecule with diverse applications in medicinal chemistry and drug development. Its unique heterocyclic framework and functionalizable side chains make it an attractive scaffold for designing next-generation therapeutics. As research continues to uncover new mechanisms of disease pathogenesis and therapeutic strategies,Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is poised to play an increasingly significant role in advancing pharmaceutical innovation.